2-(4-Fluorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile

• IUPAC Name: 2-(4-fluorophenyl)-3,5-dioxo-1,2,4-triazine-6-carbonitrile
• InChI: InChI=1S/C10H5FN4O2/c11-6-1-3-7(4-2-6)15-10(17)13-9(16)8(5-12)14-15/h1-4H,(H,13,16,17)
• InChI Key: ISWRTNVTUXQOIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=O)NC(=O)C(=N2)C#N)F
• Molecular Formula: C10H5FN4O2
• DSSTOX Substance ID: DTXSID801138719
• Molecular Weight: 232.17 g/mol
• CAS RN: 338982-40-4

Description

2-(4-Fluorophenyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile (2F-3,5-DTTC) is an organic compound consisting of a six-carbonitrile group attached to a triazine ring. It is an important intermediate in the synthesis of various organic compounds. Its unique structure and properties make it an attractive molecule for research and development of new compounds.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, indole derivatives are known to undergo electrophilic substitution due to excessive π-electrons delocalization . This allows them to readily interact with their targets and induce changes.

Biochemical Pathways

Similar compounds, such as indole derivatives, are known to influence a wide range of biological activities and pathways . These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Pharmacokinetics

A similar compound, 2-[(4-fluorophenyl)sulfonylamino]-n-oxo-ethanamide, has been reported to bind to the macrophage metalloelastase in humans

Result of Action

Similar compounds, such as indole derivatives, have been reported to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

It’s worth noting that the efficacy of similar compounds can be influenced by various factors, including the concentration of the compound, the presence of other compounds, and the specific conditions of the environment .

Future Directions

The study and application of fluorinated organic compounds is a rapidly growing field in chemistry due to their unique properties. Future research could explore the potential applications of this compound in various fields such as medicinal chemistry, materials science, and more.